Cas no 52289-94-8 (1-(but-3-yn-1-yl)-2-methoxybenzene)

• Product Name: 1-(but-3-yn-1-yl)-2-methoxybenzene
• CAS No: 52289-94-8
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 359974
• PubChem ID: 71365699
• Update Time: 2025-09-20

1-(but-3-yn-1-yl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-butynyl)-2-methoxy-
• 1-but-3-ynyl-2-methoxybenzene
• 1-(but-3-yn-1-yl)-2-methoxybenzene
• EN300-1866757
• DTXSID50789095
• 52289-94-8

• Inchi： 1S/C11H12O/c1-3-4-7-10-8-5-6-9-11(10)12-2/h1,5-6,8-9H,4,7H2,2H3
• InChI Key： RRGUXSZHYAADAO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCC#C

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes